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Compound of Interest

Compound Name: Heptane-1,2,7-triol

Cat. No.: B1591789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptane-1,2,7-triol is a tri-hydroxyl linear heptane derivative with the molecular formula

C₇H₁₆O₃.[1][2] Its structure, featuring a flexible seven-carbon backbone and three hydroxyl

groups, imparts amphiphilic properties, suggesting its potential utility as a solvent, co-solvent,

or chemical additive in various scientific and pharmaceutical applications. The presence of

multiple hydroxyl groups allows for hydrogen bonding, enhancing its solubility in polar solvents,

while the hydrocarbon chain provides non-polar character.[3] This document provides an

overview of the potential applications of heptane-1,2,7-triol, drawing parallels from the

established roles of similar polyols and triols in research and drug development.

Physicochemical Properties
A summary of the key physicochemical properties of heptane-1,2,7-triol is presented below.

These properties are crucial for considering its potential applications.
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Property Value Reference

Molecular Formula C₇H₁₆O₃ [1][2][4]

Molecular Weight 148.20 g/mol [2][4]

Hydrogen Bond Donor Count 3 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 6 [2]

Topological Polar Surface Area 60.69 Å² [2]

LogP (octanol-water partition

coefficient)
-0.1077 [2]

Purity >95% (commercially available) [5]

Storage
Sealed in a dry environment at

2-8°C
[2]

Potential Applications
While specific experimental data for heptane-1,2,7-triol is limited, its structural similarity to

other well-characterized polyols and triols suggests several potential applications:

Crystallization of Macromolecules: Short-chain amphiphiles, such as the related compound

heptane-1,2,3-triol, have been demonstrated to be effective in the crystallization of

membrane proteins.[6] These small amphiphiles are thought to modulate the micellar

environment of the detergent-solubilized protein, facilitating the formation of well-ordered

crystals.[6] Heptane-1,2,7-triol, with its amphiphilic nature, could serve a similar function.

Drug Delivery and Formulation: Polyols are widely used as excipients in pharmaceutical

formulations to enhance the solubility and bioavailability of poorly water-soluble drugs.[3][7]

[8] The hydroxyl groups of heptane-1,2,7-triol can form hydrogen bonds with active

pharmaceutical ingredients (APIs), potentially improving their dissolution in aqueous media.

Its use in creating stable amorphous solid dispersions or as a component of hydrogels for

controlled release could be explored.[3][7][8]
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Polymer Chemistry: Triols are fundamental building blocks in the synthesis of polymers such

as polyurethanes and polyesters.[9][10] The three hydroxyl groups of heptane-1,2,7-triol
can act as cross-linking agents, imparting specific mechanical properties, flexibility, and

thermal stability to the resulting polymers.[11][12] These polymers could have applications in

coatings, adhesives, and biomedical materials.[11][12]

Surfactant and Emulsifier: The amphiphilic structure of heptane-1,2,7-triol suggests its

potential as a surfactant or emulsifying agent. It could be used to stabilize oil-in-water or

water-in-oil emulsions in various formulations, from cosmetics to industrial applications.

Experimental Protocols
The following are generalized protocols for evaluating the efficacy of heptane-1,2,7-triol in the

potential applications described above.

Protocol 1: Evaluation of Heptane-1,2,7-triol as a
Crystallization Additive for a Model Membrane Protein
Objective: To determine if heptane-1,2,7-triol can improve the crystallization of a model

membrane protein solubilized in a detergent.

Materials:

Purified model membrane protein (e.g., bacteriorhodopsin)

Detergent for solubilization (e.g., n-octyl-β-D-glucoside)

Heptane-1,2,7-triol stock solution (e.g., 10% w/v in water)

Crystallization buffer

Crystallization plates (e.g., 96-well sitting drop vapor diffusion plates)

Microscopes for crystal visualization

Procedure:
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Prepare a solution of the purified membrane protein in the chosen detergent at a suitable

concentration for crystallization.

Set up a crystallization screen using a range of precipitant concentrations in the

crystallization buffer.

For the experimental condition, add heptane-1,2,7-triol to the protein-detergent complex

solution to final concentrations ranging from 0.1% to 2% (w/v).

Set up crystallization trials using the sitting drop vapor diffusion method. Mix 1 µL of the

protein-detergent solution (with and without heptane-1,2,7-triol) with 1 µL of the reservoir

solution.

Incubate the plates at a constant temperature (e.g., 20°C).

Monitor the drops for crystal formation over several weeks.

Compare the size, morphology, and diffraction quality of crystals obtained with and without

heptane-1,2,7-triol.

Expected Outcome: The presence of heptane-1,2,7-triol may lead to the formation of larger,

more well-defined crystals, or crystals in conditions where none formed previously.

Protocol 2: Assessment of Heptane-1,2,7-triol for
Enhancing the Solubility of a Poorly Soluble Drug
Objective: To quantify the effect of heptane-1,2,7-triol on the aqueous solubility of a model

poorly soluble drug.

Materials:

Model poorly soluble drug (e.g., ibuprofen)

Heptane-1,2,7-triol

Phosphate buffered saline (PBS), pH 7.4

Shaking incubator
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Centrifuge

High-performance liquid chromatography (HPLC) system

Procedure:

Prepare a series of aqueous solutions of heptane-1,2,7-triol in PBS at different

concentrations (e.g., 0%, 1%, 2%, 5%, 10% w/v).

Add an excess amount of the model drug to each solution.

Incubate the samples in a shaking incubator at a constant temperature (e.g., 25°C) for 24-48

hours to ensure equilibrium is reached.

Centrifuge the samples to pellet the undissolved drug.

Carefully collect the supernatant and filter it through a 0.22 µm filter.

Quantify the concentration of the dissolved drug in the supernatant using a validated HPLC

method.

Plot the drug solubility as a function of the heptane-1,2,7-triol concentration.

Expected Outcome: An increase in the solubility of the model drug with increasing

concentrations of heptane-1,2,7-triol would indicate its potential as a solubility enhancer.

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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